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Cat. No.: B3057394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Oleum, or fuming sulfuric acid, is a critical reagent in various industrial and pharmaceutical

processes. It is a solution of sulfur trioxide (SO₃) in 100% sulfuric acid (H₂SO₄)[1][2][3]. Its

potent dehydrating and sulfonating properties make it indispensable for specific chemical

syntheses, including the production of dyes, explosives, and pharmaceuticals[1][2]. However,

its high reactivity and hazardous nature necessitate a thorough understanding of its

thermodynamic properties for safe handling, process design, and reaction control.

This guide provides a comprehensive overview of the key thermodynamic data for oleum
solutions, detailed experimental methodologies for their determination, and visualizations of

relevant processes and logical workflows.

Core Thermodynamic Properties of Oleum
The properties of oleum vary significantly with the concentration of free sulfur trioxide.

Concentrations are typically expressed as the weight percentage of free SO₃ or as a

percentage of sulfuric acid strength exceeding 100%[4]. The relationship between these is

given by the formula:

% H₂SO₄ = 100 + (18/80) * % Oleum (free SO₃)[4]
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The following tables summarize key thermodynamic and physical properties of oleum at

various concentrations.

Table 1: Physical Properties of Oleum and Sulfuric Acid Solutions

% Free SO₃
Equivalent %
H₂SO₄

Density (g/mL
at 25°C)

Melting Point
(°C)

Boiling Point
(°C)

0 (100% H₂SO₄) 102.25% ~1.83 10.5[5] ~290[5]

10% 102.25% - - -

20% 104.5% - - -

30% 106.75% - - -

50% 111.25% - - -

65% 114.63% - - -

100% (Pure

SO₃)
122.5% 1.92

16.9 (gamma

form)
44.8[6]

Note: Data for density, melting point, and boiling point for specific oleum concentrations can be

highly variable and are dependent on the precise composition and crystalline form of SO₃. The

freezing point of oleum, in particular, varies non-monotonically with concentration[4][7].

Table 2: Specific Thermodynamic Data for Oleum

Property
Concentration (%
Free SO₃)

Value Temperature (°C)

Vapor Pressure 50% ~20 kPa 40°C[8]

Heat Capacity 50% 1.55 kJ/kg·K 20°C[8]

Viscosity 30% 38 mPa·s 25°C[8]

Enthalpy of Hydration High Highly Exothermic Ambient
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Key Processes and Logical Workflows
Production via the Contact Process
Oleum is produced industrially through the contact process. This process involves the catalytic

oxidation of sulfur dioxide to sulfur trioxide, which is then absorbed into concentrated sulfuric

acid to form oleum. The oleum is subsequently diluted with water to produce sulfuric acid of

the desired concentration[4][9]. The absorption in H₂SO₄ is a critical step because the direct

reaction of SO₃ with water is highly exothermic and forms a difficult-to-manage acid mist[4][7].

Caption: Workflow of the Contact Process for oleum and sulfuric acid production.

Application in Aromatic Nitration
In drug development and organic synthesis, oleum serves as a powerful reagent for reactions

that are difficult to achieve with less potent acids. A key application is in the nitration of

deactivated aromatic rings. For instance, the nitration of nitrobenzene to dinitrobenzene

requires a stronger nitrating mixture than standard nitric/sulfuric acid. Oleum is used to

consume the water in the nitric acid and increase the concentration of the active nitronium ion

(NO₂⁺) electrophile[4][7].
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Reactants

Key Species Generation

Nitrobenzene

m-Dinitrobenzene

Electrophilic Aromatic Substitution

HNO3 + Oleum (H2SO4/SO3)

SO3 (from Oleum) + H2O (from HNO3) -> H2SO4

Nitronium Ion (NO2+)
(Active Electrophile)

Promotes formation of
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Start: Dilute Oleum

Wear Appropriate PPE:
Acid-resistant gloves, goggles, lab coat

Prepare Cold Water Bath
and Large Volume of Cold Water

Slowly and incrementally
add Oleum to Water

Continuously Stir/Agitate
the Water

Monitor Temperature
of the mixture

If temperature rises rapidly,
pause addition and allow to cool

Check Temp

If Safe

Incorrect Method:
Adding Water to Oleum

DANGER:
Violent exothermic reaction,

boiling and splashing!

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3057394?utm_src=pdf-custom-synthesis
https://www.eastharbourgroup.com/news/chemicals-explained-oleum
https://www.decachem.com/oleum-fuming-sulfuric-acid
https://www.ballestra.com/chemicals/sulfur/oleum-and-so3.html
https://en.wikipedia.org/wiki/Oleum
https://www.chembk.com/en/chem/Oleum
https://peac.aristatek.com/Archive/NewsLetter/Dec-09/TechSpeak,%20Oleum,%20Sulfur%20Trioxide,%20and%20Sulfuric%20Acid.pdf
https://cavac.at/cavacopedia/oleum
https://pubchem.ncbi.nlm.nih.gov/compound/Oleum
https://en.wikipedia.org/wiki/Sulfuric_acid
https://www.benchchem.com/product/b3057394#thermodynamic-properties-of-oleum-solutions
https://www.benchchem.com/product/b3057394#thermodynamic-properties-of-oleum-solutions
https://www.benchchem.com/product/b3057394#thermodynamic-properties-of-oleum-solutions
https://www.benchchem.com/product/b3057394#thermodynamic-properties-of-oleum-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3057394?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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